2-(2-Methoxyphenyl)furan
Overview
Description
2-(2-Methoxyphenyl)furan, also known as MEPEF, is a furan derivative with a methoxyphenyl substituent at the 2-position. It has a molecular weight of 174.2 and its IUPAC name is 2-(2-furyl)phenyl methyl ether .
Synthesis Analysis
The synthesis of 2-(2-Methoxyphenyl)furan and its derivatives often involves multicomponent reactions . For instance, a protocol for synthesizing a related compound, 2-(2-(4-methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic acid, was developed using a telescoped multicomponent reaction of 8-hydroxyquinoline, 4-methylglyoxal, and Meldrum’s acid .Molecular Structure Analysis
The molecular structure of 2-(2-Methoxyphenyl)furan is characterized by a furan ring bearing a methoxyphenyl group . The InChI code for this compound is 1S/C11H10O2/c1-12-10-6-3-2-5-9(10)11-7-4-8-13-11/h2-8H,1H3 .Physical And Chemical Properties Analysis
2-(2-Methoxyphenyl)furan is a liquid at room temperature . It has a boiling point of approximately 230.7±15.0°C at 760 mmHg . The flash point is reported to be 107°C .Scientific Research Applications
Pharmaceutical Applications
Furan derivatives are known to be used in pharmaceuticals. While specific applications of 2-(2-Methoxyphenyl)furan in medicine are not detailed in the search results, furan compounds have been explored for their potential in creating new drugs due to their diverse biological activities .
Agricultural Chemicals
Furfural, a related furan compound, is used as a nematocide . It’s plausible that 2-(2-Methoxyphenyl)furan could also find use in agricultural chemicals, potentially as a safer alternative to more harmful substances.
Resin Production
Furan derivatives are utilized in the production of resins . 2-(2-Methoxyphenyl)furan could be involved in the synthesis of new types of eco-friendly resins, contributing to sustainable development.
Coatings and Lacquers
The use of furan compounds in coatings and lacquers is noted . 2-(2-Methoxyphenyl)furan may serve as a component in such products, enhancing their properties or environmental compatibility.
Antimicrobial Agents
Recent research has focused on furan derivatives as potential antimicrobial agents . 2-(2-Methoxyphenyl)furan might be investigated for its efficacy against drug-resistant pathogens.
Material Science
In material science, furan derivatives are investigated for their impact on the properties of conjugated materials . 2-(2-Methoxyphenyl)furan could be part of studies aiming to improve the stability and performance of such materials.
Epoxy Resins Synthesis
Furan derivatives are precursors for epoxy resins . Research into using 2-(2-Methoxyphenyl)furan for developing new diamines and diepoxy monomers could be a significant application.
Sustainable Chemicals
As part of the move towards sustainable chemicals, furan derivatives play a crucial role . The compound may contribute to this field by providing a green alternative for various chemical processes.
Safety and Hazards
The safety information for 2-(2-Methoxyphenyl)furan indicates that it may cause skin and eye irritation, and may also cause respiratory irritation . The associated hazard statements are H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust and ensuring adequate ventilation .
Future Directions
The future directions for the study and application of 2-(2-Methoxyphenyl)furan and its derivatives could involve further exploration of their synthesis methods, as well as their potential applications in various fields. For instance, 8-hydroxyquinoline and its derivatives, which are used in the synthesis of related compounds, have been found to have diverse biological activities , suggesting potential biomedical applications for 2-(2-Methoxyphenyl)furan and its derivatives.
Mechanism of Action
Target of Action
A structurally similar compound, 5-(2-methoxyphenyl)-2-furoic acid, has been reported to target methionine aminopeptidase in escherichia coli .
Mode of Action
Furan derivatives are known for their reactivity and have been used in the synthesis of new drugs . They are often included in the structure of various pharmaceuticals due to their remarkable therapeutic efficacy .
Biochemical Pathways
Furan derivatives are known to have a wide range of applications in the synthesis of new fuels and polymer precursors . They are also used in the creation of numerous innovative antibacterial agents .
Result of Action
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas .
Action Environment
It is known that furan derivatives have taken on a special position in the realm of medicinal chemistry due to their remarkable therapeutic efficacy .
properties
IUPAC Name |
2-(2-methoxyphenyl)furan |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O2/c1-12-10-6-3-2-5-9(10)11-7-4-8-13-11/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMQMMAGGXIJZFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80618223 |
Source
|
| Record name | 2-(2-Methoxyphenyl)furan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80618223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyphenyl)furan | |
CAS RN |
38527-59-2 |
Source
|
| Record name | 2-(2-Methoxyphenyl)furan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38527-59-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Methoxyphenyl)furan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80618223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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